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Compound of Interest

Compound Name: GZD856 formic

Cat. No.: B8144705 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides procedural guidance for the proper disposal of GZD856 formic acid, a

potent, orally active inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR) α/β and Bcr-

Abl kinase.[1][2] Adherence to these guidelines is critical for ensuring laboratory safety and

environmental compliance.

1. Hazard Assessment

A Safety Data Sheet (SDS) for GZD856 from a supplier indicates that the compound itself is not

classified as a hazardous substance or mixture.[3] However, "GZD856 formic acid" implies the

presence of formic acid, which has its own set of hazards. Formic acid is flammable, corrosive,

and can cause severe skin burns and eye damage.[4] Therefore, the disposal procedure must

consider the hazards associated with formic acid.

2. Waste Characterization and Segregation

Proper waste disposal begins with accurate characterization. Waste containing GZD856 formic
acid should be treated as hazardous chemical waste due to the presence of formic acid, unless

the concentration and pH are below regulatory thresholds.
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Parameter Guideline Citation

pH

Waste formic acid solutions

with a pH of 6 or lower must be

managed as dangerous waste.

Concentration

Formic acid solutions with a

concentration of 1% or greater

are to be treated as dangerous

waste.

Container Compatibility

Waste must be collected in a

compatible container, such as

polyethylene. The original

container is often the best

choice.

3. Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of GZD856 formic acid

waste.

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing the appropriate PPE:

Nitrile, neoprene, or butyl rubber gloves

Chemical splash goggles

A fully buttoned laboratory coat

Step 2: Waste Collection

Aqueous Solutions: Collect all aqueous waste containing GZD856 formic acid in a

designated, properly labeled hazardous waste container.

Solid Waste: Dispose of contaminated solid waste (e.g., pipette tips, gloves, weigh boats) in

a separate, clearly labeled container for solid chemical waste.
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Sharps: Any needles or other sharps contaminated with GZD856 formic acid must be

disposed of in a designated sharps container for chemical-contaminated sharps.

Step 3: Labeling

All waste containers must be labeled with a "Hazardous Waste" label as soon as waste is

added.

The label must include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (i.e., "GZD856" and "Formic Acid")

The approximate concentration of each chemical

The date accumulation started

The associated hazards (e.g., "Corrosive," "Flammable")

Step 4: Storage

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Store containers in secondary containment to prevent spills.

Do not mix incompatible waste streams.

Step 5: Disposal

Arrange for the pickup of full waste containers through your institution's Environmental

Health and Safety (EHS) office.

Do not dispose of GZD856 formic acid waste down the drain.

Do not dispose of this waste by evaporation in a fume hood.
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4. Emergency Procedures

In the event of a spill:

Small Spills: If the spill is small and can be cleaned up in under 10 minutes by trained

personnel, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in

a sealed container for disposal as hazardous waste.

Large Spills: For larger spills, evacuate the area, secure it, and contact your institution's EHS

office immediately.

5. GZD856 Signaling Pathway

GZD856 is an inhibitor of PDGFRα/β and the T315I mutant of Bcr-Abl. The following diagram

illustrates the simplified signaling pathway inhibited by GZD856.
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Caption: GZD856 inhibits PDGFRα/β and Bcr-Abl signaling pathways.

Disclaimer: This document provides general guidance. Researchers are required to consult

their institution's specific waste disposal policies and procedures and to contact their

Environmental Health and Safety (EHS) office for any questions. All laboratory personnel must

be trained on proper waste handling and disposal procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8144705?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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